![molecular formula C12H11N3O2S B2887746 N-(cyanomethyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetamide CAS No. 1241577-30-9](/img/structure/B2887746.png)
N-(cyanomethyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(cyanomethyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science.
Mechanism of Action
The mechanism of action of N-(cyanomethyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting various enzymes and signaling pathways involved in the pathogenesis of diseases. It has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix and tumor invasion. The compound has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. The compound has also been shown to modulate the expression of various genes involved in the pathogenesis of diseases.
Advantages and Limitations for Lab Experiments
N-(cyanomethyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetamide has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits high stability under various conditions. However, the compound has several limitations, including its low solubility in aqueous solutions and its potential toxicity to cells and tissues.
Future Directions
There are several future directions for the study of N-(cyanomethyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetamide. One potential direction is the development of new derivatives with improved pharmacological properties. Another direction is the study of the compound's potential applications in agriculture and materials science. Additionally, further studies are needed to elucidate the mechanism of action of the compound and its potential use as a diagnostic tool for various diseases.
Synthesis Methods
The synthesis of N-(cyanomethyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetamide involves a multi-step process that includes the condensation of 2-aminothiophenol with ethyl cyanoacetate, followed by the reaction of the resulting intermediate with acetic anhydride. The final product is obtained by the reaction of the intermediate with cyanomethyl bromide. The synthesis method has been optimized to obtain high yield and purity of the final product.
Scientific Research Applications
N-(cyanomethyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit antitumor, antimicrobial, and anti-inflammatory activities. The compound has also been studied for its potential use as a diagnostic tool for various diseases, including cancer and Alzheimer's disease.
properties
IUPAC Name |
N-(cyanomethyl)-2-(3-oxo-1,4-benzothiazin-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2S/c13-5-6-14-11(16)7-15-9-3-1-2-4-10(9)18-8-12(15)17/h1-4H,6-8H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYGBOFZSKOCIBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=CC=CC=C2S1)CC(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.